
An In-depth Technical Guide to Ethyl 2-bromo-4-
methyloxazole-5-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Ethyl 2-bromo-4-methyloxazole-5-

carboxylate

Cat. No.: B1367243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of Ethyl 2-bromo-4-methyloxazole-
5-carboxylate, a key heterocyclic building block in medicinal chemistry and drug development.

This document elucidates its chemical properties, synthesis, reactivity, and applications, with a

focus on providing practical insights for laboratory and research settings. Detailed experimental

protocols, safety information, and data presentation are included to support researchers in

leveraging this versatile molecule for the synthesis of novel bioactive compounds.

Introduction: The Significance of the Oxazole
Scaffold
The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one

nitrogen atom. This structural motif is considered a "privileged scaffold" in medicinal chemistry

due to its presence in a wide array of natural products and synthetic pharmaceuticals exhibiting

diverse biological activities. Oxazole derivatives have demonstrated potential as anticancer,

anti-inflammatory, antibacterial, and antiviral agents. The strategic functionalization of the

oxazole core is paramount in modulating the physicochemical and pharmacological properties
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of these molecules, making versatile building blocks like Ethyl 2-bromo-4-methyloxazole-5-
carboxylate invaluable to the drug discovery process.

Core Compound Profile: Ethyl 2-bromo-4-
methyloxazole-5-carboxylate

Property Value Source

CAS Number 78451-13-5 [1]

Molecular Formula C₇H₈BrNO₃ [2]

Molecular Weight 234.05 g/mol [1]

Appearance White powder [2]

Purity Typically ≥95% [1]

Storage
Store in a dry, dark, and

ventilated place
[2]

Chemical Structure:

Caption: Chemical structure of Ethyl 2-bromo-4-methyloxazole-5-carboxylate.

Synthesis and Purification
The synthesis of Ethyl 2-bromo-4-methyloxazole-5-carboxylate typically involves the

bromination of the corresponding ethyl 4-methyloxazole-5-carboxylate precursor. The following

is a representative experimental protocol based on general methods for the synthesis of

brominated oxazoles.

Illustrative Synthesis Protocol: Bromination of Ethyl 4-
methyloxazole-5-carboxylate
This protocol describes a common method for the bromination of an oxazole ring at the 2-

position.

Materials:
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Ethyl 4-methyloxazole-5-carboxylate

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄) or Acetonitrile (CH₃CN)

Benzoyl peroxide (initiator)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve Ethyl 4-methyloxazole-5-carboxylate (1 equivalent) in carbon tetrachloride or

acetonitrile.

Addition of Reagents: Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of

benzoyl peroxide to the solution.

Reaction Execution: Heat the mixture to reflux and monitor the reaction progress using Thin

Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

Work-up:

Cool the reaction mixture to room temperature and filter to remove the succinimide

byproduct.
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Wash the filtrate with a saturated sodium bicarbonate solution to quench any remaining

acid.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the solvent under reduced pressure

using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane-ethyl acetate gradient as the eluent to yield pure Ethyl 2-bromo-4-methyloxazole-
5-carboxylate.

Dissolve Ethyl 4-methyloxazole-5-carboxylate
in CCl4 or CH3CN

Add NBS and
benzoyl peroxide

Reflux for 2-4 hours
(Monitor by TLC)

Reaction Work-up:
- Filter succinimide

- Wash with NaHCO3 & brine
- Dry over MgSO4/Na2SO4

- Concentrate

Purification by
Column Chromatography Pure Ethyl 2-bromo-4-methyloxazole-5-carboxylate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Ethyl 2-bromo-4-methyloxazole-5-
carboxylate.

Reactivity and Synthetic Applications
The synthetic utility of Ethyl 2-bromo-4-methyloxazole-5-carboxylate stems from the

reactivity of the bromine atom at the 2-position of the oxazole ring. This position is susceptible

to various transformations, making it a versatile intermediate for introducing molecular diversity.

Palladium-Catalyzed Cross-Coupling Reactions
The C-Br bond at the 2-position of the oxazole is amenable to palladium-catalyzed cross-

coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the formation of

carbon-carbon bonds, enabling the introduction of a wide range of aryl and heteroaryl

substituents.
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General Suzuki-Miyaura Coupling Scheme:

Caption: General scheme for the Suzuki-Miyaura coupling of Ethyl 2-bromo-4-methyloxazole-
5-carboxylate.

This reaction is a powerful tool for generating libraries of novel oxazole derivatives for

screening in drug discovery programs. The choice of palladium catalyst, ligand, base, and

solvent system is crucial for optimizing the reaction yield and purity.[2][3]

Applications in Drug Development
The oxazole moiety is a key component of numerous biologically active compounds. Ethyl 2-
bromo-4-methyloxazole-5-carboxylate serves as a critical starting material for the synthesis

of more complex molecules with therapeutic potential. Derivatives of 2-methyloxazole have

shown significant biological activity, particularly in the development of anticancer agents. For

instance, certain substituted oxazoles have been reported to act as antimitotic agents by

interfering with microtubule formation in cancer cells.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

Ethyl 2-bromo-4-methyloxazole-5-carboxylate.

Hazard Identification:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves.
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Respiratory Protection: Use in a well-ventilated area or with a government-approved

respirator.

Handling and Storage:

Avoid inhalation, and contact with eyes, skin, and clothing.

Keep the container tightly closed.

Store in a dry, dark, and well-ventilated place.

In case of exposure, follow standard first-aid procedures and seek medical attention.

Conclusion
Ethyl 2-bromo-4-methyloxazole-5-carboxylate is a highly valuable and versatile building

block for the synthesis of complex heterocyclic compounds. Its strategic importance in

medicinal chemistry and drug discovery is underscored by the diverse biological activities of the

resulting oxazole derivatives. This guide provides a foundational understanding of its

properties, synthesis, reactivity, and handling, empowering researchers to effectively utilize this

key intermediate in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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